Cas no 2034606-45-4 (1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine)

• Product Name: 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine
• CAS No: 2034606-45-4
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 6034922
• PubChem ID: 121021094
• Update Time: 2025-05-18

1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine
• Methanone, (2,4-dimethylphenyl)[3-(fluoromethyl)-1-azetidinyl]-
• AKOS026703823
• 2034606-45-4
• (2,4-dimethylphenyl)(3-(fluoromethyl)azetidin-1-yl)methanone
• (2,4-dimethylphenyl)-[3-(fluoromethyl)azetidin-1-yl]methanone
• F6554-4976

• Inchi： 1S/C13H16FNO/c1-9-3-4-12(10(2)5-9)13(16)15-7-11(6-14)8-15/h3-5,11H,6-8H2,1-2H3
• InChI Key： DWUJVENOYWIGIG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C=C1C)(N1CC(CF)C1)=O

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 369.0±32.0 °C(Predicted)
• pka: -1.70±0.40(Predicted)

Additional information on 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine

Introduction to 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034606-45-4)

1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2034606-45-4, this molecule represents a unique structural framework that combines a benzoyl group with a fluoromethyl azetidine moiety. The presence of both 2,4-dimethylbenzoyl and fluoromethyl substituents suggests potential applications in the development of novel bioactive molecules, particularly in the realm of drug discovery and molecular recognition.

The compound's azetidine ring, a saturated heterocycle, introduces a rigid structure that can influence its interactions with biological targets. This structural motif is often explored in medicinal chemistry due to its ability to mimic natural amino acid scaffolds while providing additional functional handles for derivatization. The benzoyl group, on the other hand, is a well-known pharmacophore that can enhance solubility, stability, and binding affinity in drug-like molecules.

The fluoromethyl substituent is particularly noteworthy in modern drug design. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways, improve binding interactions at the molecular level, and enhance pharmacokinetic properties. In 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine, the fluoromethyl group may serve as a key element in optimizing the compound's biological activity and pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the combination of 2,4-dimethylbenzoyl and fluoromethyl groups can lead to enhanced binding affinity to specific protein targets, making this molecule a promising candidate for further investigation in therapeutic applications.

In the context of current research, 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine has been explored as a potential intermediate in the synthesis of more complex pharmacophores. Its unique structural features make it an attractive building block for designing molecules with tailored biological activities. For instance, modifications to the azetidine ring or the benzoyl moiety could lead to derivatives with improved efficacy or reduced toxicity.

The fluorine atom's electronic properties also make it an excellent tool for studying ligand-receptor interactions. Fluorescence-based assays and NMR spectroscopy techniques have been employed to investigate how 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine interacts with biological targets at the molecular level. These studies have provided valuable insights into its potential role in drug development.

Moreover, the compound's stability under various conditions has been assessed through spectroscopic and thermal analysis methods. Preliminary data suggest that it exhibits good stability under standard storage conditions, which is crucial for its practical application in research and industrial settings.

From a synthetic chemistry perspective, 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine represents an interesting challenge due to its complex architecture. Researchers have developed novel synthetic routes to access this molecule efficiently while maintaining high yields and purity. These advancements in synthetic methodology are essential for scaling up production and enabling further exploration of its biological potential.

The integration of machine learning algorithms into drug discovery processes has also accelerated the evaluation of compounds like 1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine. Predictive models can identify promising scaffolds based on their structural features alone, significantly reducing the time required for experimental validation. This synergy between computational methods and experimental chemistry has been instrumental in advancing projects like this one.

In conclusion,1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034606-45-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an exciting candidate for further exploration. As our understanding of molecular interactions continues to grow,1-(2,4-dimethylbenzoyl)-3-(fluoromethyl)azetidine may play a crucial role in the development of next-generation therapeutics.